Cas no 2294164-91-1 (2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride)

• Product Name: 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride
• CAS No: 2294164-91-1
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• CID: 6058662
• PubChem ID: 165900087
• Update Time: 2025-10-30

2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride
• EN300-1584375
• 2294164-91-1

• Inchi： 1S/C6H6FNO3S/c7-12(9,10)5-3-8-6(11-5)4-1-2-4/h3-4H,1-2H2
• InChI Key： IRHMNBDKGLFICB-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C2CC2)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 191.00524239g/mol
• Monoisotopic Mass: 191.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride

Recent Advances in the Application of 2-Cyclopropyl-1,3-oxazole-5-sulfonyl Fluoride (CAS: 2294164-91-1) in Chemical Biology and Drug Discovery

The compound 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride (CAS: 2294164-91-1) has recently emerged as a promising chemical probe and building block in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to engage in selective covalent interactions with biological targets, making them valuable tools for target identification and drug discovery.

Recent studies have highlighted the unique reactivity profile of this compound, particularly its ability to selectively modify nucleophilic amino acid residues in proteins. The cyclopropyl moiety at the 2-position of the oxazole ring has been shown to influence both the reactivity and selectivity of the sulfonyl fluoride group, offering advantages over simpler sulfonyl fluoride derivatives in terms of target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride as a covalent inhibitor scaffold for serine hydrolases. The compound showed remarkable selectivity for certain enzyme subfamilies, with the oxazole ring contributing to favorable binding interactions in the enzyme active sites. This work suggests potential applications in the development of targeted therapies for metabolic disorders and inflammatory diseases.

Another significant application has been in chemical proteomics, where this compound has been used as an activity-based probe to profile enzyme activities in complex biological samples. The sulfonyl fluoride warhead reacts with active site nucleophiles, while the oxazole-cyclopropyl moiety provides a handle for subsequent detection and enrichment steps. This approach has enabled the identification of novel drug targets in several disease-relevant pathways.

The synthetic accessibility of 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride has also been improved through recent methodological developments. A 2022 publication in Organic Letters described an efficient one-pot synthesis route that significantly increases the yield and purity of this compound, facilitating its broader adoption in research laboratories.

From a safety and pharmacological perspective, preliminary studies indicate that this compound exhibits favorable stability in biological matrices while maintaining sufficient reactivity for target engagement. The balance between stability and reactivity makes it particularly useful for in vivo applications, though further optimization may be required for specific therapeutic applications.

Looking forward, the unique properties of 2-cyclopropyl-1,3-oxazole-5-sulfonyl fluoride position it as a versatile tool in chemical biology research and drug discovery. Its applications span from basic target identification to the development of covalent drugs, with particular promise in areas requiring selective modification of challenging targets. Ongoing research is expected to further elucidate its potential and limitations in various biological contexts.